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Compound of Interest |

Compound Name: 5-Chloroindole-3-carboxaldehyde
CAS No.: 827-01-0
Cat. No.: B1630656

Executive Summary (Immediate Action)

Do not dispose of 5-Chloroindole-3-carboxaldehyde (CAS: 827-01-0) in general trash or
down the drain.[1]

e Primary Hazard: Skin, eye, and respiratory irritant (H315, H319, H335).[1]

» Waste Classification:Halogenated Organic Waste.[1][2][3][4][5] The presence of the chlorine
atom on the indole ring mandates segregation from non-halogenated solvents/solids to
prevent the formation of toxic byproducts (e.g., dioxins) during standard incineration.[1]

o Immediate Spill Action: Dampen slightly to prevent dust, sweep up, and place in a sealed
container labeled "Halogenated Solid Waste."[1]

Chemical Profile & Risk Assessment

Effective disposal requires understanding the chemical's behavior.[1] As an aldehyde-
functionalized halogenated indole, this compound presents specific stability and reactivity
profiles that dictate its handling.

Physiochemical Data
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Property Value Operational Implication

Unique identifier for waste
CAS Number 827-01-0 i
manifests.[1][6]

Dust generation is the primary
Physical State Solid (Powder/Crystals) exposure vector during

transfer.[1]

Thermally stable under normal
Melting Point 213-216 °C storage; unlikely to melt during
transport.[1]

Oxidation Risk: The aldehyde
group (-CHO) can oxidize to
the carboxylic acid (-COOH)

. . . upon prolonged air exposure.

Reactivity Air Sensitive (Aldehyde) ]

[1] Disposal of "old" stock often
involves mixtures of the
aldehyde and its acid

derivative.[1]

Soluble in DMSO, DMF, Waste solutions are often

Solubilit
Y Methanol mixed with these solvents.[1]

The "Why" Behind the Protocol

o The Chlorine Factor: Standard laboratory incinerators often operate at temperatures
optimized for carbon/hydrogen/oxygen compounds.[1] Burning chlorinated compounds in
these systems can release corrosive hydrochloric acid (HCI) gas and, under specific
conditions, polychlorinated dibenzodioxins (PCDDs).[1] Therefore, this compound must be
routed to high-temperature halogen-specific incinerators.[1]

o Aldehyde Reactivity: While generally stable, aldehydes can react with strong oxidizers.[1]
Never consolidate this waste in containers holding oxidizing acids (e.g., Nitric Acid, Chromic
Acid) to avoid exothermic reactions.[1]

Disposal Workflow (Decision Matrix)
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The following logic gate ensures compliance with RCRA (Resource Conservation and
Recovery Act) and local environmental standards.

Waste Generation:
5-Chloroindole-3-carboxaldehyde

Determine Physical State

Powder/Crystal \ Solution

Liquid Waste
(Dissolved in Solvent)

Solid Waste
(Pure Compound or Spill Debris)

Identify Solvent

Contains Halogens No Halogens

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., MeOH, DMSO)

*Compound introduces Halogens*

CRITICAL STEP:
Segregate into Halogenated Waste Stream

Container Selection:
HDPE or Glass (Vapor Tight)

A

Labeling:
'Hazardous Waste - Halogenated Organic'
List: 5-Chloroindole-3-carboxaldehyde

Transfer to EHS/Disposal Facility
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Figure 1: Decision tree for segregating 5-Chloroindole-3-carboxaldehyde waste. Note that
even if dissolved in a non-halogenated solvent (like Methanol), the presence of the solute
classifies the entire mixture as halogenated waste.[1]

Detailed Operational Procedures
Scenario A: Disposal of Solid Waste (Pure Compound)

Context: Expired shelf-life material or excess weighing solids.[1]
» PPE Selection:
o Gloves: Nitrile (minimum 0.11 mm thickness).[1]

o Respiratory: N95 mask (minimum) or fume hood operation to prevent inhalation of irritant
dust.[1]

o Eye Protection: Safety glasses with side shields.[1]
» Containerization:
o Select a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1]

o Expert Tip: Do not use metal containers if the compound has degraded to acidic
byproducts, as this may cause corrosion.[1]

e Labeling:
o Apply a hazardous waste label.[1][2][3][5]
o Constituents: Write "5-Chloroindole-3-carboxaldehyde”.
o Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

o Storage: Store in the Satellite Accumulation Area (SAA) until pickup. Keep container closed
unless adding waste.[1][7]
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Scenario B: Disposal of Liquid Waste (Solutions)

Context: Reaction mixtures or mother liquors containing the compound.[1]
e Segregation Rule:

o Even if the solvent is non-halogenated (e.g., Ethanol, DMSO), the solute (5-Chloroindole-
3-carboxaldehyde) contains chlorine.[1]

o Action: Pour this solution into the Halogenated Solvent Waste carboy.[1]

o Why? If you pour this into the non-halogenated stream, you contaminate the entire non-
halogenated drum, potentially resulting in rejection by the waste handler or fines for
improper classification.[1]

o Compatibility Check:

o Ensure the waste carboy does not contain strong oxidizers or strong bases.[1][3][4]
Aldehydes can undergo Cannizzaro reactions or oxidation in basic/oxidizing environments,
potentially generating heat.[1]

Scenario C: Spill Management Protocol

Context: Accidental benchtop spill of solid powder.
e Secure the Area: Alert nearby personnel.
e Dust Control:
o Do not dry sweep vigorously.[1] This generates airborne irritants.[1]

o Cover the spill with a paper towel dampened with water or an inert absorbent (e.g.,
vermiculite).[1]

e Collection:
o Scoop the damp material into a disposable container or bag.[1]

o Wipe the surface with soap and water to remove residues.[1][7][6]
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o Disposal: Place all cleanup materials (gloves, paper towels, scoop) into the Solid Hazardous
Waste bin.

Regulatory & Ecological Context[1][3]
Ecological Impact

Halogenated indoles are generally considered toxic to aquatic life.[1]
» Do not allow entry into drains, water courses, or soil.[1]

e Bioaccumulation: While specific data on this exact derivative is limited, halogenated
aromatics often exhibit higher lipophilicity (LogP) than their non-halogenated counterparts,
increasing the risk of bioaccumulation in aquatic organisms.[1]

Regulatory Compliance (US/EU)
 RCRA (USA): While not always explicitly P- or U-listed by specific CAS, it falls under the

characteristic of toxicity and must be treated as hazardous waste.[1]

o EU Waste Framework Directive: Classified under waste codes for "organic wastes containing
dangerous substances."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [5-Chloroindole-3-carboxaldehyde: Proper Disposal &
Handling Guide[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630656#5-chloroindole-3-carboxaldehyde-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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